![molecular formula C14H12BrN3O B1397459 7-(benzyloxy)-3-bromo-5-methyl-1H-pyrazolo[4,3-b]pyridine CAS No. 884503-95-1](/img/structure/B1397459.png)
7-(benzyloxy)-3-bromo-5-methyl-1H-pyrazolo[4,3-b]pyridine
Overview
Description
“7-(benzyloxy)-3-bromo-5-methyl-1H-pyrazolo[4,3-b]pyridine” is a complex organic compound that belongs to the class of pyrazolopyridines . Pyrazolopyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . They have been the subject of numerous studies due to their wide range of biological activities .
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyrazolopyridines in general can be synthesized from both a preformed pyrazole or pyridine . The synthetic methods often involve various substitution patterns .Molecular Structure Analysis
The molecular structure of this compound would include a pyrazolo[4,3-b]pyridine core, which is a bicyclic heterocyclic compound formed by the fusion of a pyrazole and a pyridine ring . It also has a benzyloxy group at the 7-position, a bromo group at the 3-position, and a methyl group at the 5-position.Scientific Research Applications
Synthesis of Pyrazolopyridine Derivatives
Pyrazolopyridines, including compounds like 7-(benzyloxy)-3-bromo-5-methyl-1H-pyrazolo[4,3-b]pyridine, are synthesized through various methods, which are crucial for their application in medicinal chemistry. The synthesis often involves condensation–dehydration reactions or condensation with aldehydes under oxidative conditions .
Kinase Inhibition
These compounds have been studied for their potential as kinase inhibitors, which can play a significant role in the treatment of various diseases, including cancer .
Antimicrobial Properties
The structural features of pyrazolopyridines allow for antimicrobial activity, making them candidates for developing new antimicrobial agents .
Biological Activity
The biological activity of pyrazolopyridines is a field of interest due to their potential therapeutic applications. Studies have been conducted to explore their general biological effects .
Pharmaceutical Development
The pharmacological potential of pyrazolopyridines is being explored for the development of new drugs. Their unique structure allows for the creation of compounds with specific desired effects .
Future Directions
Mechanism of Action
Target of Action
The compound “7-(benzyloxy)-3-bromo-5-methyl-1H-pyrazolo[4,3-b]pyridine” belongs to the class of pyrazolopyridines
Mode of Action
Many pyrazolopyridines are known to interact with their targets via non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .
Biochemical Pathways
Without specific information on the target of “7-(benzyloxy)-3-bromo-5-methyl-1H-pyrazolo[4,3-b]pyridine”, it’s challenging to determine the exact biochemical pathways it affects. Pyrazolopyridines are often involved in pathways related to their biological activity .
properties
IUPAC Name |
3-bromo-5-methyl-7-phenylmethoxy-2H-pyrazolo[4,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrN3O/c1-9-7-11(12-13(16-9)14(15)18-17-12)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEWZPTZHWSIBOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(NN=C2C(=C1)OCC3=CC=CC=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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